Cas no 1235225-71-4 (N-(3-methyl-1,2-thiazol-5-yl)-2-(4-methylphenoxy)acetamide)

• Product Name: N-(3-methyl-1,2-thiazol-5-yl)-2-(4-methylphenoxy)acetamide
• CAS No: 1235225-71-4
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 6237374
• PubChem ID: 49722103
• Update Time: 2025-05-22

N-(3-methyl-1,2-thiazol-5-yl)-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2-thiazol-5-yl)-2-(4-methylphenoxy)acetamide
• 2-(4-methylphenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• F5871-1900
• AKOS024777275
• N-(3-methylisothiazol-5-yl)-2-(p-tolyloxy)acetamide
• 1235225-71-4

• Inchi： 1S/C13H14N2O2S/c1-9-3-5-11(6-4-9)17-8-12(16)14-13-7-10(2)15-18-13/h3-7H,8H2,1-2H3,(H,14,16)
• InChI Key： DUECWAYYDVDILE-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)NC(COC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(3-methyl-1,2-thiazol-5-yl)-2-(4-methylphenoxy)acetamide

N-(3-Methyl-1,2-Thiazol-5-Yl)-2-(4-Methylphenoxy)Acetamide: A Comprehensive Overview

N-(3-Methyl-1,2-Thiazol-5-Yl)-2-(4-Methylphenoxy)Acetamide, identified by the CAS Registry Number 1235225-71-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a thiazole ring substituted with a methyl group at position 3 and an acetamide group attached at position 5. The acetamide group is further substituted with a phenoxy moiety bearing a methyl substituent at the para position.

The synthesis of N-(3-Methyl-1,2-Thiazol-5-Yl)-2-(4-Methylphenoxy)Acetamide involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such compounds, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic systems has further streamlined the process, making it more efficient and environmentally friendly.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that N-(3-Methyl-1,2-Thiazol-5-Yl)-2-(4-Methylphenoxy)Acetamide exhibits potent anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of developing new therapeutic agents for chronic inflammatory diseases and oxidative stress-related disorders. Furthermore, research has shown that this compound can modulate key cellular pathways involved in inflammation, such as the NF-kB pathway, making it a promising candidate for drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Its ability to inhibit certain enzymes associated with plant pathogens suggests that it could be developed into an effective fungicide or insecticide. Recent studies have focused on its efficacy against fungal pathogens such as Botrytis cinerea and Alternaria alternata, with encouraging results indicating its potential as a biocontrol agent.

The structural features of N-(3-Methyl-1,2-Thiazol-5-Yl)-2-(4-Methylphenoxy)Acetamide play a crucial role in determining its biological activity. The thiazole ring is known for its stability and ability to form hydrogen bonds, which are essential for interactions with biological targets. The phenoxy group introduces additional hydrophobicity and electronic effects that enhance the compound's bioavailability and target affinity.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the activity of this compound. Molecular docking studies have revealed that it binds effectively to key residues in target proteins, such as cyclooxygenase (COX) enzymes, which are central to inflammatory processes. These findings have guided further optimization of the compound's structure to improve its potency and selectivity.

In conclusion, N-(3-Methyl-1,2-Thiazol-5-Yl)-2-(4-Methylphenoxy)Acetamide (CAS No. 1235225-71-4) represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine and agriculture. Its unique structure, combined with cutting-edge synthetic and computational techniques, continues to drive research aimed at harnessing its full potential.